Cas no 102000-73-7 (3-Bromo-4-nitro-benzonitrile)

• Product Name: 3-Bromo-4-nitro-benzonitrile
• CAS No: 102000-73-7
• MF: C₇H₃BrN₂O₂
• MW: 227.014920473099
• MDL: MFCD09701201
• CID: 841666
• PubChem ID: 18413216
• Update Time: 2025-08-05

3-Bromo-4-nitro-benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-bromo-4-nitro-
• 3-Bromo-4-nitrobenzonitrile
• 3-Bromo-4-nitro-benzonitrile
• 3-Brom-4-nitro-benzonitril
• Benzonitrile,3-bromo-4-nitro
• RNDBDEZITHKFEU-UHFFFAOYSA-N
• CEA00073
• BS-53070
• CS-0160018
• SCHEMBL1511983
• DTXSID70593535
• 102000-73-7
• SB30218
• SY345937
• E74261
• DB-058748
• MFCD09701201

• MDL： MFCD09701201
• Inchi： 1S/C7H3BrN2O2/c8-6-3-5(4-9)1-2-7(6)10(11)12/h1-3H
• InChI Key： RNDBDEZITHKFEU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 225.93800
• Monoisotopic Mass: 225.93779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.61000
• LogP: 2.75218

3-Bromo-4-nitro-benzonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 3-Bromo-4-nitro-benzonitrile

3-Bromo-4-nitro-benzonitrile

3-Bromo-4-nitro-benzonitrile (CAS No. 102000-73-7) is a highly specialized organic compound with significant applications in various fields of chemistry, particularly in pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which includes a bromine atom at the 3-position, a nitro group at the 4-position, and a cyano group attached to the benzene ring. The combination of these functional groups makes it a versatile building block for synthesizing complex molecules with diverse biological activities.

The synthesis of 3-Bromo-4-nitro-benzonitrile typically involves multi-step reactions, often starting from benzene derivatives. Recent advancements in synthetic methodologies have enabled more efficient and environmentally friendly routes to prepare this compound. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to optimize reaction conditions, thereby improving yield and purity. These developments highlight the importance of continuous innovation in chemical synthesis to meet the growing demand for high-quality intermediates in drug discovery.

One of the most notable applications of 3-Bromo-4-nitro-benzonitrile is in the development of novel pharmaceutical agents. The compound serves as a key intermediate in the synthesis of various bioactive molecules, including anticancer agents and antibiotics. Recent studies have demonstrated its potential as a precursor for designing inhibitors targeting specific enzymes involved in disease pathways. For example, researchers have utilized this compound to develop lead compounds that exhibit potent activity against oncogenic kinases, opening new avenues for cancer therapy.

In addition to its role in pharmaceuticals, 3-Bromo-4-nitro-benzonitrile has also found applications in agrochemicals. Its ability to modulate plant growth and resistance mechanisms makes it a valuable component in the development of pesticides and herbicides. Emerging research has focused on its use as a bioisostere for existing agrochemicals, aiming to enhance efficacy while reducing environmental impact. These studies underscore the compound's versatility and its potential to contribute to sustainable agricultural practices.

From an analytical perspective, 3-Bromo-4-nitro-benzonitrile has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided deeper insights into its structural properties and reactivity under different conditions. Furthermore, computational chemistry approaches have been employed to predict its electronic properties and reactivity profiles, aiding in the design of more efficient synthetic pathways.

The safety and handling of 3-Bromo-4-nitro-benzonitrile are critical considerations due to its chemical reactivity. While it is not classified as a hazardous substance under standard conditions, proper precautions should be taken during storage and manipulation to prevent exposure risks. Occupational safety guidelines recommend using appropriate personal protective equipment (PPE) when working with this compound to ensure compliance with health and safety regulations.

In conclusion, 3-Bromo-4-nitro-benzonitrile stands out as a pivotal intermediate in modern organic synthesis, offering immense potential across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a cornerstone for developing innovative chemical entities. As research continues to explore its full potential, this compound is expected to play an increasingly significant role in addressing challenges in medicine, agriculture, and beyond.